3-(5-Fluoro-2-methoxyphenyl)-5,6,7,8-tetrahydro-5,8-methanocinnoline
Cat. No. B8685247
Key on ui cas rn:
918874-54-1
M. Wt: 270.30 g/mol
InChI Key: DVXYOUCPTGRZGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07678795B2
Procedure details
yellow solid. MS (ESI): 271.1 (MH+). Prepared from bicyclo[2.2.1]heptane-2,3-dione, [2-(5-Fluoro-2-methoxy-phenyl)-2-oxo-ethyl]-phosphonic acid dimethyl ester, hydrazine monohydrate.
Name
[2-(5-Fluoro-2-methoxy-phenyl)-2-oxo-ethyl]-phosphonic acid dimethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH:1]12[CH2:7][CH:4]([CH2:5][CH2:6]1)[C:3](=O)[C:2]2=O.COP([CH2:16][C:17]([C:19]1[CH:24]=[C:23]([F:25])[CH:22]=[CH:21][C:20]=1[O:26][CH3:27])=O)(=O)OC.O.[NH2:29][NH2:30]>>[F:25][C:23]1[CH:22]=[CH:21][C:20]([O:26][CH3:27])=[C:19]([C:17]2[CH:16]=[C:3]3[C:2]([CH:1]4[CH2:7][CH:4]3[CH2:5][CH2:6]4)=[N:30][N:29]=2)[CH:24]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C12C(C(C(CC1)C2)=O)=O
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Name
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[2-(5-Fluoro-2-methoxy-phenyl)-2-oxo-ethyl]-phosphonic acid dimethyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COP(OC)(=O)CC(=O)C1=C(C=CC(=C1)F)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O.NN
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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FC=1C=CC(=C(C1)C1=NN=C2C3CCC(C2=C1)C3)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
